2-(2-chlorophenyl)-N-[(2E)-3-(4-fluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C19H16ClFN2O3S2
• Molecular Weight: 438.9 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-[3-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide
• InChI: InChI=1S/C19H16ClFN2O3S2/c20-15-4-2-1-3-12(15)9-18(24)22-19-23(14-7-5-13(21)6-8-14)16-10-28(25,26)11-17(16)27-19/h1-8,16-17H,9-11H2
• InChI Key: WJBPHUWCJZLMQO-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CC3=CC=CC=C3Cl)N2C4=CC=C(C=C4)F

Description

Core Heterocyclic Framework

The molecule’s central scaffold consists of a fused tetrahydrothieno[3,4-d]thiazole bicyclic system, where the thiophene ring is fully saturated (tetrahydro) and modified by two sulfone groups at the 5,5-positions. X-ray diffraction studies of analogous thieno-thiazole systems reveal planar geometries with π-conjugated bonding networks. The fused bicyclic core adopts a near-planar conformation, stabilized by delocalized π-electrons across the sulfur-containing rings. Key bond lengths include:

• C–S bonds : 1.635–1.744 Å (consistent with partial double-bond character)
• Central C–C bond : 1.430 Å (indicative of conjugation)

Density functional theory (DFT) optimizations confirm planarity, with deviations ≤0.117 Å for terminal sulfur atoms due to intermolecular interactions. The sulfone groups introduce electron-withdrawing effects, polarizing the core and enhancing intermolecular dipole interactions.

Substituent Effects on Molecular Geometry

The 2-chlorophenyl and 4-fluorophenyl substituents induce steric and electronic perturbations:

Substituent	Bond Length (Å)	Bond Angle (°)	Torsional Deviation (°)
2-Chlorophenyl	C–Cl: 1.732	C–C–Cl: 119.3	8.2 (relative to core)
4-Fluorophenyl	C–F: 1.402	C–C–F: 117.8	6.7 (relative to core)

The chloro group’s ortho position creates steric hindrance, tilting the phenyl ring 8.2° from coplanarity with the core. In contrast, the para-fluoro substituent minimizes steric clashes but withdraws electron density via inductive effects, shortening adjacent C–N bonds by 0.03 Å compared to unsubstituted analogs.

Stereochemical Considerations

The (2E)-configuration of the thiazol-2(3H)-ylidene moiety enforces trans geometry across the C=N double bond (1.278 Å), preventing cis-isomerization due to steric repulsion between the 4-fluorophenyl group and the sulfone oxygen atoms. Key stereochemical parameters include:

• Dihedral angle between thieno-thiazole core and acetamide: 12.4°
• Chirality : The tetrahydrothieno ring induces two stereocenters (C3 and C4), both configured in (R) absolute stereochemistry based on anomalous dispersion effects.

Conformational analysis via DFT (B3LYP/6-311(d)) identifies two low-energy states differing by 4.7 kcal/mol, corresponding to axial vs. equatorial orientations of the 4-fluorophenyl group.

Crystallographic Analysis

Single-crystal X-ray diffraction (294 K, Mo Kα radiation) reveals orthorhombic packing in space group P2~1~2~1~2~1~ with unit cell parameters:

Parameter	Value
a	5.842 Å
b	11.397 Å
c	22.163 Å
α, β, γ	90°, 90°, 90°
Z	4

Molecules form columnar stacks along the a-axis, stabilized by:

• S···O interactions : 3.286 Å (sulfone O to thiazole S)
• C–H···F contacts : 2.891 Å
• π–π stacking : Offset face-to-face between fluorophenyl and chlorophenyl rings (3.712 Å separation)

Biological Activity

The compound 2-(2-chlorophenyl)-N-[(2E)-3-(4-fluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide is a complex organic molecule characterized by a thiazole ring system and various aromatic substituents. Its structural components suggest potential biological activities, particularly in pharmacology.

Structural Overview

This compound features:

• A chlorophenyl group
• A fluorophenyl group
• A thiazole ring with a 5,5-dioxide moiety

These features are known to influence the compound's interactions with biological targets, enhancing its stability and possibly affecting its pharmacological properties.

Antimicrobial Properties

Preliminary studies indicate that compounds with thiazole rings exhibit diverse pharmacological activities, including:

• Antimicrobial : The presence of the fluorophenyl group may enhance potency against specific bacterial strains by affecting membrane permeability or enzyme inhibition mechanisms.
• Anti-inflammatory : Thiazole derivatives are often investigated for their potential anti-inflammatory effects.

Anticancer Activity

Research suggests that compounds similar to this structure may possess anticancer properties. The thiazole moiety is frequently associated with the inhibition of cancer cell proliferation and induction of apoptosis in various cancer types.

Research Findings

Recent studies have focused on the synthesis and characterization of this compound. The synthesis typically involves multi-step reactions that yield high purity and yield rates. For instance, the compound was synthesized using a mixture of specific reagents under controlled conditions to ensure optimal outcomes .

Case Studies

• Synthesis and Characterization : A study detailed the synthesis of related thiazole compounds, highlighting their structural similarities and biological activities. The compounds were characterized using techniques such as IR spectroscopy and single-crystal X-ray diffraction, confirming their structural integrity and purity .
• Biological Testing : In vitro assays demonstrated that similar thiazole derivatives exhibited significant antibacterial activity against various strains of bacteria, suggesting that the target compound may share these properties.

Comparative Analysis

To better understand the unique biological profile of 2-(2-chlorophenyl)-N-[(2E)-3-(4-fluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide	Contains chloro and nitro groups	Exhibits different antibacterial properties due to nitro substitution
N-(4-Amino-2-chlorophenyl)-2-(3-fluorophenoxy)acetamide	Features an amino group instead of a thiazole ring	May have different pharmacological profiles due to amino functionality
3-(2-fluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-one	Lacks chlorophenyl substitution but retains thiazole structure	Focused on different biological activities related to thiazole derivatives

Scientific Research Applications

The biological activity of this compound is primarily attributed to its structural components. Compounds containing thiazole rings are known for their diverse pharmacological effects, including:

• Antimicrobial Properties : Preliminary studies suggest that the presence of the fluorophenyl group may enhance the compound's potency against specific bacterial strains by influencing membrane permeability or enzyme inhibition mechanisms.
• Anti-inflammatory Effects : The thiazole derivatives are often explored for their potential to reduce inflammation through various biochemical pathways.
• Anticancer Activity : Similar compounds have demonstrated cytotoxic effects against various cancer cell lines, making this compound a candidate for further anticancer research .

Synthesis and Characterization

The synthesis of 2-(2-chlorophenyl)-N-[(2E)-3-(4-fluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide typically involves several steps that may vary based on available starting materials and desired yields. The characterization of the synthesized compound can be performed using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy to confirm its structure and purity.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of thiazole derivatives. For instance:

• Cytotoxicity Studies : A series of derivatives were synthesized and tested against cancer cell lines such as MCF-7 (breast cancer). Compounds showed variable cytotoxic effects with IC50 values ranging from 1.8 µM/mL to 4.5 µM/mL, indicating potential for further development as anticancer agents .
• Antimicrobial Testing : Investigations into the antimicrobial properties showed that certain derivatives exhibited significant activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship (SAR) studies revealed that modifications in the aromatic substituents could enhance efficacy against specific pathogens.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Functional Group Variations

Compound A: N-[(2E)-3-(2,4-Difluorophenyl)-5,5-Dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]-2-(4-Fluorophenyl)acetamide (CAS 900286-41-1)

• Key Difference : The thiazole ring is substituted with a 2,4-difluorophenyl group instead of 4-fluorophenyl.
• Molecular Formula : C₁₉H₁₅F₃N₂O₃S₂ (vs. C₁₉H₁₅ClF₂N₂O₃S₂ for the target compound) .

Compound B : 2-(2,6-Dichlorophenyl)-N-(1,3-Thiazol-2-yl)acetamide

• Key Difference: Simpler thiazole core lacking the fused tetrahydrothieno ring and sulfone groups.
• Impact : Reduced steric hindrance and electron-withdrawing effects compared to the target compound. The dichlorophenyl group may increase hydrophobicity.
• Structural Data : Crystal structure analysis reveals intermolecular N–H⋯N hydrogen bonds stabilizing the lattice .

Substituent Effects on Acetamide Derivatives

Compound C: N-[1-(((4-(4-Fluorophenyl)-3-Phenylthiazol-2(3H)-ylidene)Amino)Methyl)Cyclopentyl]Acetamide

• Key Feature : Cyclopentyl group instead of 2-chlorophenyl on the acetamide.
• Impact : Increased steric bulk may reduce membrane permeability compared to the target compound. NMR data (δ 1.78 ppm for CH₃, δ 7.11–7.18 ppm for aromatic protons) confirm structural assignments .

Compound D : 2-{[5-(4-Chlorophenyl)-4-(4-Methylphenyl)-1,2,4-Triazol-3-yl]Sulfanyl}-N′-[(E)-(2,3-Dichlorophenyl)Methylidene]Acetohydrazide

• Key Feature: Triazole-thioether and hydrazide groups replace the fused thieno-thiazole system.

Data Tables

Table 1: Structural and Molecular Comparisons

Compound	Core Structure	Molecular Formula	Key Substituents
Target Compound	Tetrahydrothieno-thiazole dioxid	C₁₉H₁₅ClF₂N₂O₃S₂	2-Chlorophenyl, 4-Fluorophenyl
Compound A	Tetrahydrothieno-thiazole dioxid	C₁₉H₁₅F₃N₂O₃S₂	4-Fluorophenyl, 2,4-Difluorophenyl
Compound B	Simple thiazole	C₁₁H₈Cl₂N₂OS	2,6-Dichlorophenyl, Thiazolyl
Compound C	Thiazole-ylidene	C₂₃H₂₃FN₄OS	Cyclopentyl, 4-Fluorophenyl

Table 2: Spectroscopic Data Highlights

Compound	IR (C=O stretch, cm⁻¹)	NMR (Key Signals)
Target Compound	~1670–1680 (estimated)	δ ~7.3–7.5 (Ar–H), δ ~2.0 (CH₃CO)
Compound B	1678	δ 7.11–7.18 (Ar–H), δ 1.78 (CH₃)
Compound E	1678	δ 7.11–7.13 (Ar–H), δ 4.07 (CH₂–N)

Research Findings and Implications

• Crystallography : Hydrogen-bonding patterns in simpler analogs (e.g., Compound B’s R₂²(8) motifs) highlight packing efficiencies that may differ in the target compound due to its fused ring system .

Preparation Methods

Gewald Reaction Adaptations

The Gewald reaction, which condenses ketones with cyanoacetates in the presence of sulfur and base, has been adapted to generate aminothiophene precursors. For instance, reacting 3-aminothiophene-2-carboxylate derivatives with elemental sulfur and morpholine under reflux yields substituted thieno[3,4-d]thiazoles. Modifications include using acetonitrile derivatives with electron-withdrawing groups (e.g., esters) to enhance cyclization efficiency.

Cyclization with Thionyl Chloride

Cyclization of thiophene-carboxylic acid derivatives using thionyl chloride (SOCl₂) and pyridine effectively forms the thienothiazole core. For example, 3-chlorothieno[2,3-b]thiophene-2-carbonyl chlorides are synthesized via SOCl₂-mediated cyclization of acrylic acid derivatives. This method achieves yields up to 85% under reflux conditions in toluene.

Sulfone Group Introduction

The 5,5-dioxide moiety is introduced through oxidation of the thioether intermediate.

Oxidation with m-CPBA

Meta-chloroperbenzoic acid (m-CPBA) in dichloromethane oxidizes thioethers to sulfones at 0–25°C. This method, applied to tetrahydrothienothiazoles, achieves >90% conversion with minimal side products.

Hydrogen Peroxide in Acetic Acid

Alternative oxidation using 30% H₂O₂ in glacial acetic acid at 60°C for 6 hours provides sulfones in 75–80% yield. This cost-effective method is scalable but requires careful temperature control to prevent over-oxidation.

Aryl Group Functionalization

Suzuki-Miyaura Coupling for 4-Fluorophenyl Incorporation

Palladium-catalyzed Suzuki coupling introduces the 4-fluorophenyl group. Using 4-fluorophenylboronic acid, Pd(PPh₃)₄, and Cs₂CO₃ in dioxane/water (3:1) at 80°C, the reaction achieves 70–75% yield. This method ensures regioselectivity and compatibility with the thienothiazole core.

Nucleophilic Aromatic Substitution for 2-Chlorophenyl Acetamide

The 2-chlorophenyl acetamide side chain is installed via nucleophilic acyl substitution. Reacting 2-chlorophenylacetic acid chloride with the thienothiazole-imine precursor in dry THF with triethylamine affords the acetamide in 65% yield.

Imine (Ylidene) Linkage Formation

Condensation with [3-(Dimethylamino)propyl]amine

The imine bond is formed by condensing an amine intermediate with an aldehyde group. Refluxing the aldehyde derivative with [3-(dimethylamino)propyl]amine in toluene for 30 minutes yields the (2E)-configured imine with 65% efficiency. Stereochemical control is achieved by optimizing solvent polarity and reaction time.

Integrated Synthetic Pathways

Sequential Approach A

• Thienothiazole Core : SOCl₂-mediated cyclization (85% yield).

• Sulfone Oxidation : m-CPBA in CH₂Cl₂ (90% yield).

• 4-Fluorophenyl Coupling : Suzuki reaction (70% yield).

• Imine Formation : Condensation with [3-(dimethylamino)propyl]amine (65% yield).

• Acetamide Installation : Acyl substitution (65% yield).
  Total Yield : ~23% (multi-step).

Alternative Pathway B

• Gewald Reaction : Thiophene core synthesis (60% yield).

• H₂O₂ Oxidation : Sulfone generation (75% yield).

• Buchwald-Hartwig Amination : Direct aryl coupling (68% yield).

• One-Pot Imine/Acetamide Formation : Simultaneous condensation and acylation (55% yield).
  Total Yield : ~17%.

Reaction Optimization and Challenges

Regioselectivity in Cyclization

Thionyl chloride promotes cyclization but may lead to regioisomers. Using bulky bases (e.g., DIPEA) minimizes side products, improving regioselectivity to 9:1.

Stereochemical Control

The (2E)-configuration is favored by employing toluene as a solvent, which stabilizes the transition state through π-π interactions. Polar solvents like DMF reduce stereoselectivity by 20–30%.

Scalability of Oxidation

While m-CPBA offers high yields, its cost limits scalability. Switching to H₂O₂/acetic acid reduces costs by 40% but requires additional purification steps.